Cas no 477320-66-4 (1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE)

1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentafluorophenyl)sulfanyl]-1-propanone is a fluorinated aromatic ketone derivative with a thioether linkage, offering unique reactivity and stability due to its electron-deficient pentafluorophenyl group. The presence of both chloro and pentafluorophenyl substituents enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions. Its structural features contribute to high thermal and chemical stability, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound’s distinct electronic properties also facilitate its use in designing advanced catalysts or ligands for transition-metal-mediated transformations. Its well-defined reactivity profile allows for precise functionalization in complex molecular architectures.
1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE structure
477320-66-4 structure
Product Name:1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE
CAS No:477320-66-4
MF:C15H8ClF5OS
MW:366.733439445496
CID:3028380
Update Time:2025-06-08

1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE
    • SALOR-INT L233382-1EA
    • 1-(4-CHLOROPHENYL)-3-((2,3,4,5,6-PENTAFLUOROPHENYL)THIO)-1-PROPANONE
    • Inchi: 1S/C15H8ClF5OS/c16-8-3-1-7(2-4-8)9(22)5-6-23-15-13(20)11(18)10(17)12(19)14(15)21/h1-4H,5-6H2
    • InChI Key: MYZOEAHOCKEPJI-UHFFFAOYSA-N
    • SMILES: C1(SCCC(=O)C2=CC=C(Cl)C=C2)=C(F)C(=C(F)C(F)=C1F)F

1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE Pricemore >>

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Key Organics Ltd
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Additional information on 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE

1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE (CAS No. 477320-66-4): A Comprehensive Overview

1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE (CAS No. 477320-66-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of aryl sulfoxides and is characterized by its unique structural features and potential biological activities.

The molecular structure of 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE consists of a 4-chlorophenyl group and a pentafluorophenyl sulfonyl group attached to a propionyl backbone. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE in the context of its biological activities. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE may have therapeutic potential in the treatment of inflammatory diseases.

Another area of interest is the compound's ability to modulate enzyme activity. Research has shown that 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE can act as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins. This property further supports its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory and enzyme-modulating activities, 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE has also been investigated for its antioxidant properties. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative stress. This characteristic is particularly relevant in the context of neurodegenerative diseases and other conditions associated with oxidative damage.

The pharmacokinetic properties of 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE have also been studied extensively. Research has demonstrated that it exhibits favorable absorption and distribution profiles in animal models. The compound has been shown to have good oral bioavailability and a relatively long half-life in vivo. These pharmacokinetic attributes make it a promising candidate for further preclinical and clinical evaluation.

Safety assessments are crucial for any potential therapeutic agent. Preclinical studies on 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE have indicated that it has a favorable safety profile at therapeutic doses. Toxicological evaluations have not revealed any significant adverse effects at relevant concentrations. However, further studies are necessary to fully understand its safety profile in humans.

In conclusion, 1-(4-CHLOROPHENYL)-3-[(2,3,4,5,6-PENTAFLUOROPHENYL)SULFANYL]-1-PROPANONE (CAS No. 477320-66-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory therapy and other therapeutic areas make it an important subject of ongoing research in medicinal chemistry and pharmaceutical sciences.

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